Chlorosulfurous acid, 2,2,3,3,4,4,5,5-octafluoropentyl ester

• IUPAC Name: 5-chlorosulfinyloxy-1,1,2,2,3,3,4,4-octafluoropentane
• InChI: InChI=1S/C5H3ClF8O2S/c6-17(15)16-1-3(9,10)5(13,14)4(11,12)2(7)8/h2H,1H2
• InChI Key: PZHKXMCHASCBNC-UHFFFAOYSA-N
• Canonical SMILES: C(C(C(C(C(F)F)(F)F)(F)F)(F)F)OS(=O)Cl
• Molecular Formula: C5H3ClF8O2S
• DSSTOX Substance ID: DTXSID70459607
• Molecular Weight: 314.58 g/mol
• CAS No.: 254756-55-3

Description

Chlorosulfurous acid, 2,2,3,3,4,4,5,5-octafluoropentyl ester is a chemical compound with the molecular formula C5H3ClF8O2S and a molecular weight of 314.58

Preparation Methods

The synthesis of Chlorosulfurous acid, 2,2,3,3,4,4,5,5-octafluoropentyl ester typically involves the reaction of chlorosulfurous acid with 2,2,3,3,4,4,5,5-octafluoropentanol under controlled conditions . The reaction is carried out in an inert atmosphere to prevent unwanted side reactions and to ensure the purity of the final product. Industrial production methods may involve the use of specialized equipment to handle the highly reactive and potentially hazardous reagents involved in the synthesis .

Chemical Reactions Analysis

Chlorosulfurous acid, 2,2,3,3,4,4,5,5-octafluoropentyl ester undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized to form corresponding sulfonic acids under specific conditions.

Reduction: Reduction reactions can convert the ester group to alcohols or other functional groups.

Substitution: The ester group can undergo nucleophilic substitution reactions, leading to the formation of different derivatives.

Common reagents used in these reactions include oxidizing agents like hydrogen peroxide, reducing agents such as lithium aluminum hydride, and nucleophiles like amines and alcohols . The major products formed from these reactions depend on the specific conditions and reagents used.

Scientific Research Applications

Chlorosulfurous acid, 2,2,3,3,4,4,5,5-octafluoropentyl ester has several scientific research applications, including:

Chemistry: It is used as a reagent in organic synthesis to introduce fluorinated groups into molecules, which can enhance the chemical stability and bioavailability of pharmaceuticals.

Biology: The compound’s unique properties make it useful in the study of enzyme mechanisms and protein interactions.

Industry: The compound is used in the production of specialty chemicals and materials with enhanced properties, such as increased resistance to heat and chemicals.

Mechanism of Action

The mechanism by which Chlorosulfurous acid, 2,2,3,3,4,4,5,5-octafluoropentyl ester exerts its effects involves the interaction of its fluorinated ester group with various molecular targets. These interactions can alter the chemical and physical properties of the target molecules, leading to changes in their activity and function . The specific pathways involved depend on the context in which the compound is used, such as in chemical reactions or biological systems .

Comparison with Similar Compounds

Chlorosulfurous acid, 2,2,3,3,4,4,5,5-octafluoropentyl ester can be compared with other similar compounds, such as:

• Succinic acid, 2,2,3,3,4,4,5,5-octafluoropentyl cis-hex-3-en-1-yl ester
• Glutaric acid, 2,2,3,3,4,4,5,5-octafluoropentyl 3-methyl-5-methoxypentyl ester

These compounds share the presence of multiple fluorine atoms, which contribute to their unique properties.